Cas no 891956-54-0 (3-(5-Bromo-2-methoxyphenyl)-2-(phenylsulfonyl)prop-2-enenitrile)

• Product Name: 3-(5-Bromo-2-methoxyphenyl)-2-(phenylsulfonyl)prop-2-enenitrile
• CAS No: 891956-54-0
• MF: C₁₆H₁₂BrNO₃S
• MW: 378.240382194519
• MDL: MFCD02662323
• CID: 4718702
• Update Time: 2023-08-15

3-(5-Bromo-2-methoxyphenyl)-2-(phenylsulfonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-BROMO-2-METHOXYPHENYL)-2-(PHENYLSULFONYL)PROP-2-ENENITRILE
• 2-(benzenesulfonyl)-3-(5-bromo-2-methoxyphenyl)prop-2-enenitrile
• 3-(5-Bromo-2-methoxyphenyl)-2-(phenylsulfonyl)prop-2-enenitrile

• MDL： MFCD02662323
• Inchi： 1S/C16H12BrNO3S/c1-21-16-8-7-13(17)9-12(16)10-15(11-18)22(19,20)14-5-3-2-4-6-14/h2-10H,1H3
• InChI Key： UVVGEJYJPCIPMZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C=C(C#N)S(C1C=CC=CC=1)(=O)=O)OC

Computed Properties

• Exact Mass: 376.972
• Monoisotopic Mass: 376.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.5

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds